![molecular formula C10H10ClF2NO B6646183 2-chloro-N-[2-(3,4-difluorophenyl)ethyl]acetamide](/img/structure/B6646183.png)
2-chloro-N-[2-(3,4-difluorophenyl)ethyl]acetamide
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Overview
Description
2-chloro-N-[2-(3,4-difluorophenyl)ethyl]acetamide, also known as DFEA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 2-chloro-N-[2-(3,4-difluorophenyl)ethyl]acetamide is not fully understood, but it is believed to act through the inhibition of cyclooxygenase-2 (COX-2) and the activation of peroxisome proliferator-activated receptor gamma (PPARγ) pathways. COX-2 is an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation and pain. By inhibiting COX-2, this compound may reduce inflammation and pain. PPARγ is a nuclear receptor that is involved in the regulation of glucose and lipid metabolism. Activation of PPARγ by this compound may lead to the inhibition of cancer cell growth.
Biochemical and Physiological Effects
This compound has been shown to exhibit anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro. In addition, this compound has been shown to modulate the expression of genes involved in glucose and lipid metabolism.
Advantages and Limitations for Lab Experiments
One advantage of using 2-chloro-N-[2-(3,4-difluorophenyl)ethyl]acetamide in lab experiments is its relatively simple synthesis method. However, the limitations of this compound include its limited solubility in water and its potential toxicity at high doses.
Future Directions
Future research on 2-chloro-N-[2-(3,4-difluorophenyl)ethyl]acetamide could focus on its potential therapeutic applications in the treatment of pain and inflammation-related disorders and cancer. Studies could also investigate the mechanism of action of this compound in more detail to better understand its effects on inflammation, pain, and cancer cell growth. Additionally, research could explore the potential use of this compound in combination with other drugs to enhance its therapeutic effects.
Synthesis Methods
The synthesis of 2-chloro-N-[2-(3,4-difluorophenyl)ethyl]acetamide involves the reaction of 3,4-difluorophenylacetic acid with thionyl chloride to produce 3,4-difluorophenylacetyl chloride. This product is then reacted with N-ethylacetamide in the presence of triethylamine to yield this compound. The purity and yield of this compound can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
2-chloro-N-[2-(3,4-difluorophenyl)ethyl]acetamide has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders. This compound has also been studied for its potential anticancer properties, as it has been shown to inhibit the growth of cancer cells in vitro.
Properties
IUPAC Name |
2-chloro-N-[2-(3,4-difluorophenyl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClF2NO/c11-6-10(15)14-4-3-7-1-2-8(12)9(13)5-7/h1-2,5H,3-4,6H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIKHJFHFSBCQFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CCNC(=O)CCl)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClF2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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